![molecular formula C17H30ClNSn B3037152 3-Chloro-4-(tributylstannyl)-pyridine CAS No. 444989-46-2](/img/structure/B3037152.png)
3-Chloro-4-(tributylstannyl)-pyridine
Overview
Description
3-Chloro-4-(tributylstannyl)-pyridine, also known as 3-C4-TBP, is an organostannane compound that has been used in a variety of scientific applications. It is a colorless, volatile liquid with a boiling point of 148°C and a melting point of -20°C. 3-C4-TBP is a useful reagent for organic synthesis, as it is able to form a variety of organic compounds. Additionally, it has been used for the synthesis of a variety of pharmaceuticals and other compounds. In recent years, 3-C4-TBP has been studied for its potential medical applications, including its use as an inhibitor of the enzyme cyclooxygenase-2 (COX-2).
Scientific Research Applications
Synthesis of Complex Molecules
3-Chloro-4-(tributylstannyl)-pyridine plays a significant role in the synthesis of complex molecules. For instance, it is a key intermediate in the synthesis of highly efficient herbicides, like trifloxysulfuron, through processes involving oxidative chlorination and diazotization-alcoholysis (Zuo Hang-dong, 2010). Moreover, it has been utilized in the regioselective difunctionalization of pyridines via 3,4-pyridyne intermediates, leading to the creation of various 2,3,4-trisubstituted pyridines (Benjamin Heinz et al., 2021).
Application in Metal Complexes
The compound is also relevant in the formation of metal complexes. For example, it is used in synthesizing electroactive ligands in the first metal complexes of tetrathiafulvenyl-acetylacetonate (J. Massue et al., 2005). These complexes have shown significant properties that are beneficial for various applications in chemistry and material science.
Photophysical Properties Study
Studies have also been conducted on the optical absorption and emission properties of 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines, synthesized using 3-Chloro-4-(tributylstannyl)-pyridine. This research has implications for developing new materials with unique optical properties, potentially useful in sensors and other photonic applications (C. Hadad et al., 2011).
Drug Delivery Research
In the field of drug delivery, the compound has found application in the encapsulation of lipophilic pyrenyl derivatives in water-soluble metalla-cages, which is a significant step in the development of more efficient drug delivery systems (J. Mattsson et al., 2010).
DNA Interaction and Binding Properties
It also contributes to the study of DNA binding properties. Zinc(II) complexes with 3-Pyridine Aldoxime, in which 3-Chloro-4-(tributylstannyl)-pyridine might be used, have been synthesized to understand their interaction with DNA. This research is crucial for developing new pharmaceuticals and understanding the molecular basis of drug-DNA interactions (K. Konidaris et al., 2010).
properties
IUPAC Name |
tributyl-(3-chloropyridin-4-yl)stannane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN.3C4H9.Sn/c6-5-2-1-3-7-4-5;3*1-3-4-2;/h1,3-4H;3*1,3-4H2,2H3; | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMAHVGPAIFXXHE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=C(C=NC=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30ClNSn | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-(tributylstannyl)-pyridine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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